Cas no 2229316-95-2 (2,2-difluoro-3-methoxypentanoic acid)

2,2-Difluoro-3-methoxypentanoic acid is a fluorinated carboxylic acid derivative characterized by its unique structural features, including a difluoromethyl group at the α-position and a methoxy substituent at the β-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the methoxy group offers additional reactivity for further functionalization. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science research. The compound is typically handled under controlled conditions to ensure stability and reactivity.
2,2-difluoro-3-methoxypentanoic acid structure
2229316-95-2 structure
Product Name:2,2-difluoro-3-methoxypentanoic acid
CAS No:2229316-95-2
MF:C6H10F2O3
MW:168.138609409332
CID:6318418
PubChem ID:165836790
Update Time:2025-08-03

2,2-difluoro-3-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-methoxypentanoic acid
    • 2229316-95-2
    • EN300-1959776
    • Inchi: 1S/C6H10F2O3/c1-3-4(11-2)6(7,8)5(9)10/h4H,3H2,1-2H3,(H,9,10)
    • InChI Key: VAIJUYPNDWDHDC-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C(CC)OC)F

Computed Properties

  • Exact Mass: 168.05980050g/mol
  • Monoisotopic Mass: 168.05980050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.5Ų

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Additional information on 2,2-difluoro-3-methoxypentanoic acid

Recent Advances in the Study of 2,2-Difluoro-3-methoxypentanoic Acid (CAS: 2229316-95-2)

The compound 2,2-difluoro-3-methoxypentanoic acid (CAS: 2229316-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and emerging applications in drug development.

Recent studies have focused on the synthetic pathways for 2,2-difluoro-3-methoxypentanoic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. The method utilizes a palladium-catalyzed fluorination step, which has been shown to be both efficient and scalable, making it suitable for industrial applications.

In terms of biological activity, 2,2-difluoro-3-methoxypentanoic acid has exhibited promising inhibitory effects on specific enzymatic targets. A study published in Bioorganic & Medicinal Chemistry Letters reported its potent inhibition of the enzyme fatty acid synthase (FAS), a key player in lipid metabolism often overexpressed in cancer cells. The compound's difluoro moiety appears to enhance binding affinity, while the methoxy group contributes to metabolic stability, as evidenced by in vitro and in vivo pharmacokinetic studies.

Further investigations into its mechanism of action have revealed that 2,2-difluoro-3-methoxypentanoic acid can modulate cellular signaling pathways associated with inflammation and apoptosis. Research conducted at the University of California, San Francisco, demonstrated its ability to downregulate NF-κB signaling, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by animal models showing reduced inflammation markers in treated subjects.

The compound's potential in drug development is further underscored by its favorable pharmacokinetic profile. A 2024 preclinical study highlighted its oral bioavailability and low toxicity, with a therapeutic index that supports its progression to clinical trials. Additionally, its structural versatility allows for derivatization, opening avenues for the development of analogs with enhanced properties.

In conclusion, 2,2-difluoro-3-methoxypentanoic acid (CAS: 2229316-95-2) represents a promising candidate for further pharmaceutical development. Its unique chemical structure, combined with demonstrated biological activity and favorable pharmacokinetics, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on expanding its therapeutic applications and optimizing its clinical potential through targeted drug design and formulation strategies.

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